Cas no 1088991-73-4 (Filorexant)

• Product Name: Filorexant
• CAS No: 1088991-73-4
• MF: C₂₄H₂₅FN₄O₂
• MW: 420.479308843613
• MDL: MFCD28100674
• CID: 1186842
• PubChem ID: 25128145
• Update Time: 2025-09-22

Filorexant Chemical and Physical Properties

Names and Identifiers

• [(2R,5R)-5-[(5-fluoropyridin-2-yl)oxymethyl]-2-methylpiperidin-1-yl]-(5-methyl-2-pyrimidin-2-ylphenyl)methanone
• ((2R,5R)-5-(((5-fluoropyridin-2-yl)oxy)methyl)-2-methylpiperidin-1-yl)(5-methyl-2-(pyrimidin-2-yl)phenyl)methanone
• 2-{2-[((2R,5R)-5-{[(5-fluoro-2-pyridinyl)oxy]methyl}-2-methyl-1-piperidinyl)carbonyl]-4-methylphenyl}pyrimidine
• MK-6096
• Filorexant [USAN]
• UNII-E6BTT8VA5Z
• 2-(2-(((2R,5R)-5-(((5-fluoropyridin-2-yl)oxy)methyl)-2-methylpiperidin-1-yl)carbonyl)-4-methylphenyl)-pyrimidine
• CHEMBL2107822
• 2-{2-[((2R,5R)-5-{[(5-fluoropyridin-2-yl)oxy]methyl}-2-methylpiperidin-1-yl)carbonyl]-4-methylphenyl}pyrimidine
• SureCN1716633
• Filorexant (USAN)
• Filorexant
• MK 6096
• [(2R,5R)-5-[[(5-Fluoro-2-pyridinyl)oxy]methyl]-2-methyl-1-piperidinyl][5-methyl-2-(2-pyrimidinyl)phenyl]methanone
• E6BTT8VA5Z
• MK6096
• [(2~{R},5~{R})-5-[(5-fluoranylpyridin-2-yl)oxymethyl]-2-methyl-piperidin-1-yl]-(5-methyl-2-pyrimidin-2-yl-phenyl)methanone
• Filorexant [USAN:INN]
• EX-A2101
• BDBM104692
• HY-15653
• DTXSID50148764
• CS-4437
• AKOS027323764
• [(2R,5R)-5-{[(5-Fluoropyridin-2-yl)oxy]methyl}-2-methylpiperidin-1-yl][5-methyl-2-(pyrimidin-2-yl)phenyl]methanone
• GLXC-10633
• 1088991-73-4
• US8569311, E-5
• Methanone, ((2R,5R)-5-(((5-fluoro-2-pyridinyl)oxy)methyl)-2-methyl-1-piperidinyl)(5-methyl-2-(2-pyrimidinyl)phenyl)-
• MFCD28100674
• Q18355303
• SCHEMBL1716633
• Filorexant(mk-6096)
• AC-35933
• Methanone, [(2R,5R)-5-[[(5-fluoro-2-pyridinyl)oxy]methyl]-2-methyl-1-piperidinyl][5-methyl-2-(2-pyrimidinyl)phenyl]-
• GTPL4460
• Filorexant(mk-6096)?
• BRD-K03894385-001-01-1
• FILOREXANT [WHO-DD]
• NS00072550
• NT5
• MK-6096; Filorexant
• AS-82282
• NCGC00484077-01
• FILOREXANT [INN]
• DB12158
• D10345
• 2-(2-((2R,5R)-5-(((5-fluoropyridin-2-yl)oxy)methyl)-2-methylpiperidine-1-carbonyl)-4-methylphenyl)pyrimidine
• DTXCID0071255
• 2-{2-[(2R,5R)-5-{[(5-fluoropyridin-2-yl)oxy]methyl}-2-methylpiperidine-1-carbonyl]-4-methylphenyl}pyrimidine
• ((2R,5R)-5-((5-fluoropyridin-2-yl)oxymethyl)-2-methylpiperidin-1-yl)-(5-methyl-2-pyrimidin-2-ylphenyl)methanone
• (5-((5-fluoropyridin-2-yloxy)methyl)-2-methylpiperidin-1-yl)(5-methyl-2-(pyrimidin-2-yl)phenyl)methanone
• filorexantum
• Filorexant (USAN/INN)

• MDL： MFCD28100674
• Inchi： 1S/C24H25FN4O2/c1-16-4-8-20(23-26-10-3-11-27-23)21(12-16)24(30)29-14-18(6-5-17(29)2)15-31-22-9-7-19(25)13-28-22/h3-4,7-13,17-18H,5-6,14-15H2,1-2H3/t17-,18-/m1/s1
• InChI Key： NPFDWHQSDBWQLH-QZTJIDSGSA-N
• SMILES： FC1=CN=C(C=C1)OC[C@H]1CN(C(C2=CC(C)=CC=C2C2N=CC=CN=2)=O)[C@H](C)CC1

Computed Properties

• Exact Mass: 420.19615422 g/mol
• Monoisotopic Mass: 420.19615422 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2
• Molecular Weight: 420.5

Experimental Properties

• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.022 g/l) (25 º C),

Filorexant Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines